Cas no 116056-01-0 (1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one)

1,2-Dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one is a heterocyclic compound featuring a fused pyrazole-pyrazine core, which serves as a versatile scaffold in medicinal chemistry and pharmaceutical research. Its rigid bicyclic structure enhances binding affinity and selectivity, making it valuable for designing kinase inhibitors and other bioactive molecules. The compound's electron-rich system facilitates diverse functionalization, enabling tailored modifications for specific applications. Its stability under physiological conditions and favorable pharmacokinetic properties further underscore its utility in drug discovery. Researchers leverage this scaffold to explore novel therapeutic agents, particularly in oncology and inflammation, due to its ability to modulate key biological targets with high precision.

1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one structure

116056-01-0 structure

Product Name:1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one

CAS No:116056-01-0

MF:C₅H₄N₄O

MW:136.111459732056

CID:1100147

PubChem ID:241967

Update Time:2025-05-27

1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

- 1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one
- 1,2-dihydro-pyrazolo[3,4-b]pyrazin-3-one
- 3H-Pyrazolo[3,4-b]pyrazin-3-one, 1,2-dihydro-
- NSC49929
- 1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one
- G67179
- DB-339394
- 1,2-dihydropyrazolo[3,4-b]pyrazin-3-one
- 116056-01-0
- NSC-49929
- Inchi： 1S/C5H4N4O/c10-5-3-4(8-9-5)7-2-1-6-3/h1-2H,(H2,7,8,9,10)
- InChI Key： SZBMPWKXMOSTPJ-UHFFFAOYSA-N
- SMILES： O=C1C2C(=NC=CN=2)NN1

Computed Properties

Exact Mass: 136.03851076g/mol
Monoisotopic Mass: 136.03851076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 66.9Å²

1,2-dihydro-3H-Pyrazolo[3,4-b]pyrazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099002351-5g	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	5g	$1005.00	2023-09-04
Alichem	A099002351-10g	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	10g	$1407.00	2023-09-04
Alichem	A099002351-25g	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	25g	$2556.72	2023-09-04
Ambeed	A336203-5g	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	5g	$1204.0	2025-03-04
1PlusChem	1P008ZLR-100mg	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	100mg	$83.00	2023-12-26
1PlusChem	1P008ZLR-250mg	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	250mg	$140.00	2023-12-26
1PlusChem	1P008ZLR-1g	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	1g	$378.00	2023-12-26
Ambeed	A336203-100mg	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	100mg	$84.0	2025-03-04
Ambeed	A336203-250mg	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	250mg	$133.0	2025-03-04
Ambeed	A336203-1g	1H-Pyrazolo[3,4-b]pyrazin-3(2H)-one	116056-01-0	95%	1g	$345.0	2025-03-04